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Introduction

Naphthoxyacetic acid (BNOA), a synthetic auxin, is a widely utilized plant growth regulator in
commercial horticulture. Its primary applications include promoting fruit set, stimulating fruit
enlargement, and preventing premature fruit drop. BNOA functions as an auxin-like substance,
absorbed by both leaves and roots, influencing cell division and elongation.[1][2] This
document provides detailed application notes and experimental protocols for the use of BNOA
in various horticultural crops.

Mechanism of Action: The Auxin Signhaling Pathway

BNOA, as a synthetic auxin, influences plant growth and development by modulating the
canonical auxin signaling pathway. This pathway is primarily mediated by the Transport
Inhibitor Response 1/Auxin Signaling F-Box (TIR1/AFB) family of receptors.

In the absence of auxin, Auxin/Indole-3-Acetic Acid (Aux/IAA) proteins act as transcriptional
repressors by binding to Auxin Response Factors (ARFS), thereby inhibiting the transcription of
auxin-responsive genes. When BNOA is introduced, it binds to the TIR1/AFB receptor,
promoting the interaction between TIR1/AFB and the Aux/IAA repressors. This interaction leads
to the ubiquitination and subsequent degradation of the Aux/IAA proteins by the 26S
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proteasome. The degradation of these repressors liberates the ARF transcription factors,
allowing them to activate the expression of genes responsible for various growth responses,
including cell elongation, division, and differentiation, which ultimately lead to fruit set and

development.

Click to download full resolution via product page
Caption: Simplified diagram of the BNOA-mediated auxin signaling pathway.

Commercial Applications and Quantitative Data

BNOA is effective in a variety of horticultural crops. The following tables summarize the
recommended application rates and observed effects based on available data.

Table 1. Recommended BNOA Application Rates for Various Crops
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Recommended
Crop Concentration Application Timing  Primary Purpose
(mg/L or ppm)
Spraying at the Promote fruit set,
Tomato 50 - 100 beginning of flowering.  prevent hollow fruits.
[1] [1]
Spraying at the Promote fruit set,
Strawberry 30-50 beginning of flowering.  stimulate fruit
[1] enlargement.[1]
Spraying at the
) P -y .g ) Promote fruit set and
Pineapple 40 - 60 beginning of flowering.
growth.[1]
[1]
) Promote rooting and
Grape 100 - 200 Dip branch shoots. )
sprouting.
Spraying at the Increase fruit setting,
Chili 40 - 60 g y- J . _ J
blooming period. prevent fruit drop.[1]
Spraying at the Increase fruit setting,
Berry 40 - 50 praying I

blooming period.

prevent fruit drop.[1]

Table 2: Reported Effects of BNOA on Crop Yield and Quality

Crop BNOA Concentration Observed Effect
Greatest increase in mean fruit
Cherry Tomato Not Specified weight and percentage of

marketable fruit.[3]

Increased yield by 31.9% and

Strawberry ('Senga Sengana’) fruit size by 11.6%
. 0.

Not Specified

Significantly increased total

Pepino 25 ppm and 50 ppm and marketable yields in the

spring-summer period.[4]
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Experimental Protocols

The following are detailed protocols for preparing BNOA solutions and conducting efficacy trials
in a research setting.

Protocol 1: Preparation of BNOA Stock and Working
Solutions

This protocol details the preparation of a 1000 ppm (mg/L) BNOA stock solution and
subsequent dilution to a 50 ppm working solution.

Stock Solution (1000 ppm)

[1. Weigh 1g of BNOA powder)

Working Solution (50 ppm)

cluster_stock

[5. Pipette 50mL of the 1000 ppm stock solution)

A

/

[2. Dissolve in a small

amount of 1N NaOH)

A

Y

\

Y

[6. Add to a 1L volumetric flask)

A

/

[3. Bring to a final volume

of 1L with distilled water)

[7. Bring to a final volume

of 1L with distilled water)

A

Y

A

y

cluster_working

G. Store in a labeled, dark bottle at 4°C)

EB. Add a non-ionic surfactant (e.g., 0.1% Tween—ZO)]
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Caption: Workflow for preparing BNOA solutions.

Materials:

o BNOA powder (98% purity or higher)
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e 1N Sodium Hydroxide (NaOH)

¢ Distilled or deionized water

e 1000 mL volumetric flasks

o Pipettes

e Magnetic stirrer and stir bar

e Weighing scale

o Amber glass bottle for storage

e Non-ionic surfactant (e.g., Tween-20)

Procedure:

e Stock Solution (1000 ppm):

[¢]

Accurately weigh 1.0 gram of BNOA powder.

o In a 1000 mL volumetric flask, dissolve the BNOA powder in a small volume (e.g., 10-20
mL) of 1N NaOH with gentle stirring. BNOA is sparingly soluble in water but dissolves in
alkaline solutions.[1][2][5]

o Once fully dissolved, add distilled water to the flask, bringing the total volume to 1000 mL.
o Mix the solution thoroughly.

o Transfer the stock solution to a labeled amber glass bottle and store at 4°C for up to one
month.

» Working Solution (e.g., 50 ppm):

o To prepare a 50 ppm working solution, pipette 50 mL of the 1000 ppm stock solution into a
clean 1000 mL volumetric flask.

o Add distilled water to the mark to bring the final volume to 1000 mL.
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o Add a non-ionic surfactant (e.g., 0.1% v/v Tween-20) to the final working solution to
improve leaf surface coverage during application.

o Mix thoroughly before use.

Protocol 2: Efficacy Trial of BNOA on Tomato Fruit Set

This protocol outlines a randomized complete block design experiment to evaluate the effect of
different BNOA concentrations on tomato fruit set and yield.

Experimental Design:

e Treatments:

[¢]

T1: Control (water + surfactant)

[e]

T2: 50 ppm BNOA

[e]

T3: 75 ppm BNOA

(¢]

T4: 100 ppm BNOA

e Replicates: 4 blocks

o Experimental Unit: 5 tomato plants per treatment per block.

Procedure:

¢ Plant Material and Growth Conditions:

o Use a uniform tomato cultivar (e.g., 'Moneymaker").

o Grow plants in a greenhouse under standard horticultural practices (e.g., 25/18°C
day/night temperature, 16-hour photoperiod).

o Application:

o Apply treatments as a foliar spray at the onset of flowering of the second truss.
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o Spray plants until runoff, ensuring complete coverage of the flower clusters.

o Use a handheld sprayer, and rinse thoroughly between treatments to avoid cross-
contamination.

o Data Collection:

o Fruit Set Percentage: Tag 5 flower clusters per plant at the time of spraying. Ten days after
anthesis, count the number of set fruits and the total number of flowers in each cluster.
Calculate the percentage of fruit set.

o Fruit Yield: Harvest all mature fruits from each experimental unit. Record the total number
of fruits and the total weight (kg) per plant.

o Fruit Quality Parameters:

Randomly select 10 ripe fruits per experimental unit.

Measure individual fruit weight (g) and diameter (mm).

Determine Total Soluble Solids (TSS) using a digital refractometer.

Assess for any signs of phytotoxicity or fruit malformation.
 Statistical Analysis:

o Analyze the collected data using Analysis of Variance (ANOVA) appropriate for a
randomized complete block design.

o Use a mean separation test (e.g., Tukey's HSD) to determine significant differences
between treatment means at p < 0.05.
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Caption: Experimental workflow for BNOA efficacy trial on tomatoes.

Safety Precautions
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BNOA can cause irreversible eye injury and may be harmful if swallowed or absorbed through
the skin.[5] Always wear appropriate personal protective equipment (PPE), including gloves,
safety glasses, and a lab coat when handling the chemical. Work in a well-ventilated area.
Refer to the Safety Data Sheet (SDS) for complete safety information.

Conclusion

Naphthoxyacetic acid is a valuable tool in commercial horticulture for improving fruit set and
yield in a variety of crops. The provided application notes and protocols offer a foundation for
researchers and professionals to effectively utilize BNOA. Further optimization of
concentrations and application timings may be necessary for specific cultivars and growing
conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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